methyl 2-{[(4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methylhex-4-enoyl]amino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylate

Specification

• Molecular Formula: C27H34N2O7S
• Molecular Weight: 530.6 g/mol
• IUPAC Name: methyl 2-[[(E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoyl]amino]-5-(2-methylpropyl)-1,3-thiazole-4-carboxylate
• Standard InChI: InChI=1S/C27H34N2O7S/c1-14(2)12-19-22(26(32)35-7)29-27(37-19)28-20(30)11-9-15(3)8-10-17-23(33-5)16(4)18-13-36-25(31)21(18)24(17)34-6/h8,14H,9-13H2,1-7H3,(H,28,29,30)/b15-8+
• Standard InChI Key: HSPLSHBJHQGDHL-OVCLIPMQSA-N
• Isomeric SMILES: CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/CCC(=O)NC3=NC(=C(S3)CC(C)C)C(=O)OC)OC
• Canonical SMILES: CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)NC3=NC(=C(S3)CC(C)C)C(=O)OC)OC

Introduction

Methyl 2-{[(4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methylhex-4-enoyl]amino}-5-(2-methylpropyl)-1,3-thiazole-4-carboxylate is a complex organic compound featuring a benzofuran moiety, a thiazole ring, and various functional groups. This compound is of interest in medicinal chemistry due to its potential therapeutic applications, including diverse biological activities such as antibacterial, anti-inflammatory, and anticancer effects.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multi-step organic reactions, including condensation reactions and functional group modifications. Each step requires careful optimization to ensure high yields and purity.

• Starting Materials: The synthesis often begins with simpler precursors such as benzofuran derivatives and thiazole-based compounds.

• Condensation Reactions: These are used to form the amide linkage between the benzofuran and thiazole moieties.

• Functional Group Modifications: These steps involve the addition of methoxy groups and other substituents to enhance biological activity.

Biological Activity and Potential Applications

The compound's biological activity can be predicted using computational methods such as the Prediction of Activity Spectra for Substances (PASS) program. Compounds with similar structures often exhibit diverse activities, including:

• Antibacterial Activity: Inhibition of bacterial growth through interaction with essential enzymes.

• Anti-inflammatory Effects: Modulation of inflammatory pathways to reduce inflammation.

• Anticancer Properties: Inhibition of cancer cell proliferation through interaction with specific targets.

Compound	Structural Features	Biological Activity
Benzofuran Derivative	Benzofuran core with different substituents	Antibacterial
Methoxybenzamide	Methoxy group on a benzamide structure	Anti-inflammatory
Pyridine-based Compound	Pyridine ring with various substitutions	Anticancer

Interaction Studies and Safety Profiles

Understanding how this compound interacts with biological systems is crucial for establishing safety profiles and efficacy. Techniques used in interaction studies include molecular docking studies and in vitro assays. These studies help predict the compound's mechanism of action and potential therapeutic effects.